Cas no 3240-11-7 (Ethynyl-2-d-benzene)

• Product Name: Ethynyl-2-d-benzene
• CAS No: 3240-11-7
• MF: C₈H₆
• MW: 103.139403820038
• CID: 295154
• PubChem ID: 12198879
• Update Time: 2025-04-19

Ethynyl-2-d-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, ethynyl-d-
• (Ethynyl-d)benzene
• 1-deuterio-2-phenylacetylene
• 1-deutero-2-phenylacetylene
• 1-phenyl-2-deuterioacetylene
• 2-deutero-1-phenylacetylene
• ethynylbenzene-d1
• Phenylacetylene-d
• phenylacetylene-d1
• 3240-11-7
• 2-deuterioethynylbenzene
• phenylacetylene d
• DTXSID00480101
• J-018726
• ETHYNYL-D-BENZENE
• Ethynyl-2-d-benzene
• Phenylacetylene-d, 99 atom % D
• UEXCJVNBTNXOEH-MICDWDOJSA-N

• Inchi： 1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i1D
• InChI Key： UEXCJVNBTNXOEH-MICDWDOJSA-N
• SMILES： C1(C#C[2H])C=CC=CC=1

Computed Properties

• Exact Mass: 102.04700
• Monoisotopic Mass: 103.0532269373g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.939 g/mL at 25 °C
• Melting Point: NA
• Boiling Point: 142-144 °C(lit.)
• Flash Point: 88 °F
• Refractive Index: n20/D 1.548(lit.)
• PSA: 0.00000
• LogP: 1.66790
• Solubility: Not determined
• Vapor Pressure: 7.0±0.1 mmHg at 25°C

Ethynyl-2-d-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37/38-40-65
• Safety Instruction： S16; S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10-19
• RTECS：DA0780000
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38; R40; R65
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives